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Compound of Interest

Compound Name: Flufenamic Acid

Cat. No.: B1672875 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Flufenamic acid is a non-steroidal anti-inflammatory drug (NSAID) belonging to the

anthranilic acid derivative class, known for its analgesic, anti-inflammatory, and antipyretic

properties.[1][2] In a laboratory setting, it serves as a crucial tool for investigating various

biological pathways. Its primary mechanism of action involves the inhibition of cyclooxygenase

(COX) enzymes, which are key to prostaglandin synthesis.[1][3] Additionally, flufenamic acid
modulates the activity of multiple ion channels, including calcium-activated chloride channels

(CaCCs) and TRP channels, and activates AMP-activated protein kinase (AMPK).[4][5] Due to

its poor solubility in aqueous solutions, proper preparation of stock solutions in organic solvents

is essential for accurate and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and application of flufenamic acid solutions for

laboratory use.

Physicochemical and Solubility Data
Accurate preparation of flufenamic acid solutions begins with understanding its fundamental

properties. Flufenamic acid is supplied as a crystalline solid and is practically insoluble in

water but soluble in several organic solvents.[1][6][7]

Table 1: Physicochemical Properties of Flufenamic Acid
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Property Value Reference

Formal Name

2-[[3-

(trifluoromethyl)phenyl]amino]-

benzoic acid

[6]

Molecular Formula C₁₄H₁₀F₃NO₂ [6]

Molecular Weight 281.23 g/mol

CAS Number 530-78-9 [6]

Appearance Crystalline solid [6]

Storage (Solid) -20°C [6]

Purity ≥98% [6]

Melting Point 132-135 °C [8]

Table 2: Solubility of Flufenamic Acid

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Reference

Dimethyl sulfoxide

(DMSO)
~39 - 56 mg/mL ~138.7 - 199.1 mM [6][9]

Dimethylformamide

(DMF)
~59 mg/mL ~209.8 mM [6][8]

Ethanol ~11 - 28.12 mg/mL ~39.1 - 100 mM [6]

PBS (pH 7.2) ~50 µg/mL ~0.178 mM [6]

Water Practically Insoluble - [1][7]
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Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration primary stock solution, which

can be stored for long periods and diluted to final working concentrations.

Materials:

Flufenamic Acid (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculation: To prepare a 100 mM stock solution, calculate the required mass of flufenamic
acid using its molecular weight (281.23 g/mol ).

Mass (mg) = Desired Volume (mL) x 100 mmol/L x 281.23 g/mol x (1 L / 1000 mL) x (1000

mg / 1 g)

For 1 mL of 100 mM stock: Mass = 1 mL x 0.1 mol/L x 281.23 g/mol = 28.12 mg.

Weighing: Carefully weigh 28.12 mg of flufenamic acid powder and place it into a sterile

vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.
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Aliquoting & Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This prevents degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. The stock solution is stable for at least 6 months

when stored at -20°C.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the primary stock solution into an aqueous buffer or cell

culture medium for immediate use.

Important Considerations:

The final concentration of the organic solvent (e.g., DMSO) in the cell culture medium should

be kept to a minimum (typically ≤ 0.1% v/v) as it can have physiological effects on cells.[6]

Aqueous solutions of flufenamic acid are not stable and should be prepared fresh for each

experiment. It is not recommended to store aqueous solutions for more than one day.[6]

Procedure:

Thaw Stock: Thaw one aliquot of the 100 mM flufenamic acid stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform a serial dilution to achieve the

final concentration accurately. For example, to prepare a 100 µM working solution from a 100

mM stock:

Dilute the 100 mM stock 1:100 in cell culture medium to create a 1 mM intermediate

solution (e.g., 2 µL of stock in 198 µL of medium).

Vortex gently to mix.

Final Dilution: Dilute the intermediate solution to the desired final concentration.
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To make a final concentration of 100 µM from the 1 mM intermediate, perform a 1:10

dilution (e.g., add 100 µL of the 1 mM solution to 900 µL of cell culture medium in your

experimental well).

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the treated samples to account for any solvent effects.

Diagrams and Workflows
Experimental Workflow
The following diagram outlines the key steps from stock solution preparation to its application in

a typical cell-based experiment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Experimental Use

1. Weigh Flufenamic Acid

2. Dissolve in DMSO

3. Aliquot

4. Store at -20°C/-80°C

5. Thaw Aliquot

6. Prepare Working Solution
in Culture Medium

7. Treat Cells

8. Analyze Endpoint
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Caption: Workflow for preparing and using flufenamic acid.
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Key Signaling Pathways of Flufenamic Acid
Flufenamic acid exerts its biological effects through multiple mechanisms, primarily by

inhibiting inflammatory pathways and modulating ion channel activity.

Flufenamic Acid
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(CaCCs, TRPC6, etc.)
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Caption: Simplified signaling pathways modulated by flufenamic acid.

Safety Precautions
Flufenamic acid should be handled as a hazardous material.[6] Always consult the Safety

Data Sheet (SDS) before use. Standard laboratory safety practices should be followed:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid ingestion, inhalation, and contact with skin or eyes.

Handle the powder in a chemical fume hood to prevent inhalation.
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Wash hands thoroughly after handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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